S-farnesylcysteine alpha-carboxyl methyl ester

• CAS: 130062-64-5
• Molecular Formula: C19H33NO2S
• Molecular Weight: 339.5 g/mol
• InChI: InChI=1S/C19H33NO2S/c1-15(2)8-6-9-16(3)10-7-11-17(4)12-13-23-14-18(20)19(21)22-5/h8,10,12,18H,6-7,9,11,13-14,20H2,1-5H3/b16-10+,17-12+/t18-/m0/s1
• InChIKey: SIEHZFPZQUNSAS-GCVUPTOQSA-N

S-Farnesylcysteine alpha-carboxyl methyl ester (CAS 130062-64-5), also known as S-farnesyl-L-cysteine methyl ester, is a post-translationally modified amino acid derivative and a critical tool compound for investigating prenylated protein processing. This methyl ester represents the mature, processed form of the farnesylated cysteine residue found at the C-terminus of key signaling proteins, including Ras family GTPases.

S-Farnesylcysteine Alpha-Carboxyl Methyl Ester (CAS 130062-64-5) Procurement Guide: Chemical Identity and Role in Prenylated Protein Research

S-Farnesylcysteine alpha-carboxyl methyl ester (CAS 130062-64-5), also known as S-farnesyl-L-cysteine methyl ester, is a post-translationally modified amino acid derivative and a critical tool compound for investigating prenylated protein processing [1]. This methyl ester represents the mature, processed form of the farnesylated cysteine residue found at the C-terminus of key signaling proteins, including Ras family GTPases [2]. Its primary research applications involve serving as a model substrate or inhibitor for enzymes within the isoprenylcysteine carboxyl methyltransferase (ICMT) pathway and related prenylcysteine metabolic systems [3].

Post-translational modification probe for prenylated protein processing

Model substrate for isoprenylcysteine carboxyl methyltransferase (ICMT) pathway studies

Farnesylated cysteine methyl ester reference for Ras family C-terminal analysis

• [1] FDA Substance Registration System. S-FARNESYL CYSTEINE METHYL ESTER. UNII: P409G2H90A. View Source
• [2] Fujiyama A, et al. Evidence for an S-farnesylcysteine methyl ester at the carboxyl terminus of the Saccharomyces cerevisiae RAS2 protein. J Biol Chem. 1991. View Source
• [3] Anderson JL, et al. Amide-substituted farnesylcysteine analogs as inhibitors of human isoprenylcysteine carboxyl methyltransferase. Bioorg Med Chem Lett. 2006;16(13):3395-3399. View Source

S-Farnesylcysteine Alpha-Carboxyl Methyl Ester (CAS 130062-64-5): Critical Structural Determinants for Nonsubstitutable Enzyme Interactions

In the farnesylcysteine analog class, even minor structural modifications drastically alter biochemical behavior. The presence or absence of a free α-amino group and the carboxyl methylation state dictate whether a compound acts as a substrate or an inhibitor for a given enzyme [1]. For instance, N-acetylation (as in N-acetyl-S-farnesyl-L-cysteine, AFC) converts a compound from a preferred substrate for certain prenylcysteine oxidases into a poor one, while unmethylated farnesylcysteine exhibits markedly different affinity for ICMT [2]. Consequently, substituting S-farnesylcysteine alpha-carboxyl methyl ester with unmethylated farnesylcysteine or N-acetylated analogs will yield irreproducible and mechanistically distinct results in assays probing prenylcysteine metabolism, multidrug resistance transporter function, or Ras protein maturation. The quantitative evidence below underscores why this specific methyl ester is indispensable for these targeted investigations.

Unmethylated analog ICMT affinity may shift, altering methylation endpoint interpretation

N-acetylated analog PCYOX1 substrate recognition may not transfer; oxidation pathway differs

• [1] Anderson JL, et al. Amide-substituted farnesylcysteine analogs as inhibitors of human isoprenylcysteine carboxyl methyltransferase. Bioorg Med Chem Lett. 2006;16(13):3395-3399. View Source
• [2] Park SB, et al. S-oxidative cleavage of farnesylcysteine and farnesylcysteine methyl ester by the flavin-containing monooxygenase. Chem Res Toxicol. 1994;7(2):191-198. View Source

Quantitative Differentiation of S-Farnesylcysteine Alpha-Carboxyl Methyl Ester (CAS 130062-64-5) from Structural Analogs: A Head-to-Head Evidence Guide for Scientific Procurement

Differential Substrate Affinity for Prenylcysteine Oxidase 1 (PCYOX1): KM Comparison of Farnesylcysteine Methyl Ester vs. N-Acetylated Analog

S-farnesyl-L-cysteine methyl ester exhibits a dramatically higher apparent binding affinity for ancestral prenylcysteine oxidase 1 (PCYOX1) compared to its N-acetylated counterpart, N-acetyl-S-farnesyl-L-cysteine. The KM value for the methyl ester is approximately 27-fold lower, indicating it is the vastly preferred substrate for this enzyme [1]. This stark difference highlights the critical importance of the free α-amino group for efficient recognition and turnover by PCYOX1.

PCYOX1 Substrate Affinity

Head-to-head

Target KM: 2.59 ± 0.34 μM N-Acetyl-AFC KM: 69.3 ± 13.6 μM ~27-fold lower KM for target

Supports PCYOX1 substrate recognition study; AFC may not substitute

Ancestral PCYOX1, pH 7.4, 25°C

Evidence Dimension	Enzyme Substrate Affinity (KM)
Target Compound Data	KM = 2.59 ± 0.34 μM
Comparator Or Baseline	N-acetyl-S-farnesyl-L-cysteine: KM = 69.3 ± 13.6 μM
Quantified Difference	Approximately 27-fold lower KM (2.59 μM vs. 69.3 μM)
Conditions	Assay with ancestral PCYOX1 enzyme, performed at pH 7.4 and 25°C.

Why This Matters

Procurement of the methyl ester is essential for assays requiring efficient substrate turnover of PCYOX1; using N-acetylated AFC would result in a >25-fold loss in sensitivity and fail to accurately model physiological prenylcysteine processing.

• [1] PCYOX1 Ancestral Substrate Kinetics Table. KM values for S-farnesyl-L-cysteine methyl ester and N-acetyl-S-farnesyl-L-cysteine. PMC11530802, Table 1. View Source

Potent and Specific Activation of Multidrug Resistance (MDR) Transporter ATPase Activity by S-Farnesylcysteine Methyl Ester

S-farnesyl-L-cysteine methyl ester is a potent activator of the multidrug resistance (MDR) transporter ATPase. At a concentration range of 10-20 µM, this compound stimulates ATPase activity by 4- to 5-fold and competes for drug binding to the transporter . This activity is distinct from its function as an enzyme substrate and is not a general property of all farnesylcysteine analogs.

MDR Transporter ATPase Activation

Data to verify

4- to 5-fold stimulation at 10–20 µM

Reported MDR transporter assay context

Supplier data; independent validation recommended

Evidence Dimension	MDR Transporter ATPase Activation
Target Compound Data	4- to 5-fold stimulation at 10-20 µM
Comparator Or Baseline	Baseline (unstimulated) ATPase activity
Quantified Difference	400-500% increase in activity
Conditions	In vitro assay with purified MDR transporter or membrane preparations.

Why This Matters

This compound is a critical tool for investigating the mechanism of MDR transporter function and for screening potential chemosensitizers. Its specific activation profile makes it a unique positive control that cannot be replaced by other farnesylcysteine derivatives lacking this defined stimulatory effect.

Distinct Stereoselective S-Oxygenation by Flavin-Containing Monooxygenase (FMO): Farnesylcysteine Methyl Ester as an Excellent Substrate

Farnesylcysteine methyl ester serves as an excellent substrate for the flavin-containing monooxygenase (FMO), undergoing stereoselective S-oxygenation [1]. In microsomal assays, FMO catalyzes the formation of farnesyl methyl ester sulfoxide with a distinct diastereomeric ratio (71.5% major to 28.5% minor), a stereochemical outcome that is highly specific to the substrate structure [1]. The unmethylated farnesylcysteine yields different product profiles, demonstrating that the methyl ester moiety is a key determinant for both enzyme recognition and the stereochemical course of the reaction.

FMO Stereoselective Oxidation

Reported

Major sulfoxide product; diastereomeric ratio 71.5:28.5

Supports FMO-mediated prenylcysteine degradation studies

Pig liver microsomes, HPLC-MS

Evidence Dimension	FMO Substrate Specificity and Stereoselectivity
Target Compound Data	Major product: farnesyl methyl ester sulfoxide; Diastereomeric ratio: 71.5% : 28.5%
Comparator Or Baseline	Farnesylcysteine (unmethylated) yields different products via distinct pathways.
Quantified Difference	Unique stereoselective S-oxygenation profile not observed with unmethylated farnesylcysteine.
Conditions	Incubation with pig liver microsomes; products analyzed by HPLC electrospray mass spectrometry.

Why This Matters

This compound is the reagent of choice for studying the FMO-mediated degradation pathway of prenylated proteins. Its distinct stereoselective oxidation profile provides a precise analytical handle for probing this specific metabolic route, which cannot be achieved with unmethylated farnesylcysteine.

• [1] Park SB, et al. S-oxidative cleavage of farnesylcysteine and farnesylcysteine methyl ester by the flavin-containing monooxygenase. Chem Res Toxicol. 1994;7(2):191-198. View Source

Validated Research Applications of S-Farnesylcysteine Alpha-Carboxyl Methyl Ester (CAS 130062-64-5) Based on Peer-Reviewed Evidence

Investigating Prenylcysteine Oxidase 1 (PCYOX1) Function and Substrate Specificity

S-farnesyl-L-cysteine methyl ester is the preferred substrate for characterizing PCYOX1 activity. Its low KM value (2.59 μM) [1] enables sensitive, high-throughput enzyme assays for inhibitor screening and kinetic studies, making it an essential component for laboratories studying this critical enzyme in prenylcysteine catabolism.

Activation and Functional Probing of Multidrug Resistance (MDR) Transporters

This compound serves as a potent, defined positive control (4-5 fold activation of ATPase at 10-20 µM) for studying MDR transporter function and for screening novel chemosensitizers that modulate transporter activity . Its robust and quantifiable effect makes it a standard tool in cancer pharmacology research.

Metabolic Fate Studies of Farnesylated Proteins via Flavin-Containing Monooxygenase (FMO)

As an excellent and stereoselective substrate for FMO [2], S-farnesylcysteine alpha-carboxyl methyl ester is the definitive tool for investigating the oxidative degradation pathway of prenylated proteins. Its specific diastereomeric sulfoxide product profile allows researchers to trace this specific metabolic route and distinguish it from other degradation mechanisms.

Reference Standard for Post-Translational Modification (PTM) Analysis of Ras and Related GTPases

Given its identity as the mature C-terminal modification of the Saccharomyces cerevisiae RAS2 protein [3], this compound is an ideal reference standard for mass spectrometry and HPLC-based methods aimed at identifying and quantifying the methylation state of prenylated proteins in cellular and biochemical samples.

Application

Selection Property

Validation Focus

PCYOX1 substrate specificity studies

Substrate recognition profile

Enzyme kinetics and inhibitor screening

MDR transporter ATPase assay

ATPase activation response context

Transporter functional assays and chemosensitizer screening

Prenylated protein oxidative degradation pathway

FMO substrate stereoselectivity

Metabolic product profiling and pathway differentiation

Prenylated protein methylation state analysis

C-terminal methylation identity standard

LC-MS or HPLC method calibration

• [1] PCYOX1 Ancestral Substrate Kinetics Table. KM value for S-farnesyl-L-cysteine methyl ester. PMC11530802, Table 1. View Source
• [2] Park SB, et al. S-oxidative cleavage of farnesylcysteine and farnesylcysteine methyl ester by the flavin-containing monooxygenase. Chem Res Toxicol. 1994;7(2):191-198. View Source
• [3] Fujiyama A, et al. Evidence for an S-farnesylcysteine methyl ester at the carboxyl terminus of the Saccharomyces cerevisiae RAS2 protein. J Biol Chem. 1991. View Source